Cas no 51140-43-3 (2-Propenoic acid,2-methyl-, isododecyl ester (9CI))

2-Propenoic acid,2-methyl-, isododecyl ester (9CI) structure
51140-43-3 structure
Product Name:2-Propenoic acid,2-methyl-, isododecyl ester (9CI)
CAS No:51140-43-3
MF:C16H30O2
MW:254.408205509186
CID:370414
PubChem ID:6452349
Update Time:2025-04-19

2-Propenoic acid,2-methyl-, isododecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, isododecyl ester (9CI)
    • 10-methylundecyl 2-methylprop-2-enoate
    • isododecyl methacrylate
    • EINECS 257-008-4
    • 51140-43-3
    • DTXSID60199166
    • NS00032219
    • 2-Propenoic acid, 2-methyl-, isododecyl ester
    • SCHEMBL1553127
    • D8H6MX5L9Q
    • Inchi: 1S/C16H30O2/c1-14(2)12-10-8-6-5-7-9-11-13-18-16(17)15(3)4/h14H,3,5-13H2,1-2,4H3
    • InChI Key: TUHHNZDBGKJLMZ-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 254.2247
  • Monoisotopic Mass: 254.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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